4-[8-(2,1,3-Benzoxadiazol-5-yl)-1,7-naphthyridin-6-yl]benzoic acid

Specification

• Description: ABE171, also known as NVP-ABE171, is a potent and novel phosphodiesterase 4 inhibitor with anti-inflammatory activities. NVP-ABE171 inhibited the activity of phosphodiesterase 4A, 4B, 4C, and 4D with respective IC(50) values of 602, 34, 1230, and 1.5 nM. In human cells, NVP-ABE171 inhibited the eosinophil and neutrophil oxidative burst, the release of cytokines by T cells, and the tumor necrosis factor-alpha release from monocytes, in the nanomolar range. NVP-ABE171 inhibited the airway neutrophil influx and activation with an ED(50) in the range of 3 mg/kg. NVP-ABE171 shows activity both in vitro on human inflammatory cells and in vivo in animal models of lung inflammation.
• CAS No.: 426268-06-6
• Molecular Formula: C21H12N4O3
• Molecular Weight: 368.3 g/mol
• IUPAC Name: 4-[8-(2,1,3-benzoxadiazol-5-yl)-1,7-naphthyridin-6-yl]benzoic acid
• Standard InChI: InChI=1S/C21H12N4O3/c26-21(27)13-5-3-12(4-6-13)17-10-14-2-1-9-22-19(14)20(23-17)15-7-8-16-18(11-15)25-28-24-16/h1-11H,(H,26,27)
• Standard InChI Key: IALXIRPKVRUJQO-UHFFFAOYSA-N
• SMILES: C1=CC2=CC(=NC(=C2N=C1)C3=CC4=NON=C4C=C3)C5=CC=C(C=C5)C(=O)O
• Canonical SMILES: C1=CC2=CC(=NC(=C2N=C1)C3=CC4=NON=C4C=C3)C5=CC=C(C=C5)C(=O)O
• Appearance: Solid powder